ULTROXA(regR) Poly(2-methyl-2-oxazoline) Azide Terminated (n=approx. 50)
Overview
Description
ULTROXA(regR) Poly(2-methyl-2-oxazoline) Azide Terminated (n=approx. 50), also known as ULTROXA(regR) Poly(2-methyl-2-oxazoline) Azide Terminated (n=approx. 50), is a useful research compound. Its molecular formula is C13H24N6O3 and its molecular weight is 312.37 g/mol. The purity is usually 95%.
The exact mass of the compound ULTROXA(regR) Poly(2-methyl-2-oxazoline) Azide Terminated (n=approx. 50) is 312.19098865 g/mol and the complexity rating of the compound is 447. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality ULTROXA(regR) Poly(2-methyl-2-oxazoline) Azide Terminated (n=approx. 50) suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about ULTROXA(regR) Poly(2-methyl-2-oxazoline) Azide Terminated (n=approx. 50) including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
1. Macromolecular Engineering
- Macroinitiators in Polymerization : ULTROXA has been used as a macroinitiator in nitroxide-mediated radical polymerization of styrene. This process allows for the creation of well-defined multiblock copolymers, offering a controlled system for polymer synthesis (Marx, Volet, & Amiel, 2011).
2. Materials Science
- Hydrodynamic Properties for Biomedical Applications : The hydrodynamic properties of poly(2-oxazoline)s, including those similar to ULTROXA, have been studied for potential biomedical applications. These properties are critical in understanding their behavior in solutions, which is essential for their use in pharmaceuticals (Grube, Leiske, Schubert, & Nischang, 2018).
3. Nanotechnology
- Synthesis of Complex Nanoarchitectures : ULTROXA-based copolymers have been used in the synthesis of functional nanostructures using graft-through ring-opening metathesis polymerization. These structures are potential candidates for use as organic radical contrast agents in MRI (Alvaradejo et al., 2019).
4. Advanced Functionalization
- Side Chain Modification and Property Tuning : The chemical functionality of ULTROXA allows for its use in novel side-chain modification methods. These methods can tune the cloud point and glass transition temperatures of the polymer, which is significant for various applications (Sehlinger, Verbraeken, Meier, & Hoogenboom, 2015).
5. Biomedical Engineering
- Formation of Core-Shell Nanoparticles : Bifunctional, amphiphilic poly(2-oxazoline) macromonomers, akin to ULTROXA, have been used to form core-crosslinked nanoparticles with potential applications in drug delivery and diagnostics (Kampmann, Grabe, Jaworski, & Weberskirch, 2016).
6. Anisotropic Hybrid Materials
- Design of Triblock Terpolymers : The use of azide-functionalized polymers similar to ULTROXA in the synthesis of triblock terpolymers has been explored. These polymers can potentially be used for creating anisotropic organic/inorganic hybrid materials (Rudolph et al., 2015).
Properties
IUPAC Name |
N-[2-[acetyl-[2-[acetyl(2-azidoethyl)amino]ethyl]amino]ethyl]-N-methylacetamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H24N6O3/c1-11(20)17(4)7-8-19(13(3)22)10-9-18(12(2)21)6-5-15-16-14/h5-10H2,1-4H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GBFCXXUNSZWMNC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N(C)CCN(CCN(CCN=[N+]=[N-])C(=O)C)C(=O)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H24N6O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.37 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.